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Compound of Interest

Compound Name:
3-Bromo-1-(trimethylsilyl)-1-

propyne

Cat. No.: B1268919 Get Quote

An In-Depth Technical Guide to the Safe Handling of 3-Bromo-1-(trimethylsilyl)-1-propyne

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data, handling precautions, and experimental

considerations for 3-Bromo-1-(trimethylsilyl)-1-propyne (CAS RN: 38002-45-8). The

information is intended to assist researchers, scientists, and drug development professionals in

the safe and effective use of this versatile reagent.

Chemical and Physical Properties
3-Bromo-1-(trimethylsilyl)-1-propyne is a combustible liquid that is sensitive to moisture and

air.[1] Its key physical and chemical properties are summarized in the table below.
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Property Value

Molecular Formula C6H11BrSi

Molecular Weight 191.14 g/mol [2][3]

Appearance Liquid[4][5]

Boiling Point 44-45 °C at 2 mmHg[4][6]

Density 1.17 g/mL at 25 °C[4][5]

Refractive Index n20/D 1.483[4][5]

Flash Point 63 °C (145.4 °F) - closed cup[4][5]

Safety and Hazard Information
This chemical is considered hazardous and requires careful handling to avoid exposure and

adverse effects. The Globally Harmonized System (GHS) classification and associated hazard

statements are outlined below.

GHS Classification and Hazard Statements
Classification Hazard Statement

Skin Corrosion/Irritation, Category 2 H315: Causes skin irritation[1][2]

Serious Eye Damage/Eye Irritation, Category 2 H319: Causes serious eye irritation[1][2]

Specific target organ toxicity (single exposure),

Category 3 (Respiratory system)
H335: May cause respiratory irritation[2][4]

Flammable liquids, Category 4 H227: Combustible liquid[7]

The signal word for this chemical is "Warning".[1][4]

Personal Protective Equipment (PPE) and Handling
Precautions
Proper personal protective equipment is essential when working with 3-Bromo-1-
(trimethylsilyl)-1-propyne to prevent skin, eye, and respiratory exposure.[4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://nrochemistry.com/sonogashira-coupling/
https://www.organic-chemistry.org/namedreactions/sonogashira-coupling.shtm
https://ouci.dntb.gov.ua/en/works/9jmk0nZl/
https://en.wikipedia.org/wiki/Pictet%E2%80%93Spengler_reaction
https://ouci.dntb.gov.ua/en/works/9jmk0nZl/
https://www.jk-sci.com/blogs/resource-center/pictet-spengler-reaction
https://ouci.dntb.gov.ua/en/works/9jmk0nZl/
https://en.wikipedia.org/wiki/Pictet%E2%80%93Spengler_reaction
https://ouci.dntb.gov.ua/en/works/9jmk0nZl/
https://en.wikipedia.org/wiki/Pictet%E2%80%93Spengler_reaction
https://ouci.dntb.gov.ua/en/works/9jmk0nZl/
https://en.wikipedia.org/wiki/Pictet%E2%80%93Spengler_reaction
https://www.organic-chemistry.org/abstracts/lit8/307.shtm
https://nrochemistry.com/sonogashira-coupling/
https://www.organic-chemistry.org/abstracts/lit8/307.shtm
https://nrochemistry.com/sonogashira-coupling/
https://nrochemistry.com/sonogashira-coupling/
https://ouci.dntb.gov.ua/en/works/9jmk0nZl/
https://kbfi.ee/pehk/2014/paju%20Fail_6%20paju%20sonogashira.pdf
https://www.organic-chemistry.org/abstracts/lit8/307.shtm
https://ouci.dntb.gov.ua/en/works/9jmk0nZl/
https://www.benchchem.com/product/b1268919?utm_src=pdf-body
https://www.benchchem.com/product/b1268919?utm_src=pdf-body
https://ouci.dntb.gov.ua/en/works/9jmk0nZl/
https://en.wikipedia.org/wiki/Pictet%E2%80%93Spengler_reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precaution Details

Eye/Face Protection
Wear safety glasses with side-shields or

chemical goggles.[1]

Skin Protection
Wear appropriate protective gloves (e.g., nitrile

rubber) and a lab coat.[1][4]

Respiratory Protection

Use in a well-ventilated area, preferably a

chemical fume hood. If inhalation risk is high,

use a NIOSH-approved respirator with an

appropriate cartridge.[4]

General Hygiene
Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the work area.[8]

Storage and Incompatibility
Proper storage is crucial to maintain the stability of 3-Bromo-1-(trimethylsilyl)-1-propyne and

to prevent hazardous reactions.

Aspect Recommendation

Storage Conditions

Store in a tightly closed container in a dry, cool,

and well-ventilated place.[1] Recommended

storage temperature is 2-8°C.[4][5] The product

is moisture and air-sensitive.[1]

Incompatible Materials Strong oxidizing agents and strong bases.[1]

Experimental Protocols and Handling Workflows
While specific, detailed experimental protocols for all applications of 3-Bromo-1-
(trimethylsilyl)-1-propyne are not readily available in all cases, a general workflow for its safe

handling in a laboratory setting can be established. This compound is known to be used as a

propargylating agent, for instance in the preparation of tetrahydroisoquinoline-3-carboxylic acid

derivatives and in the alkylation of the dianion of β-keto esters.[9]
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General Safe Handling Workflow
The following diagram illustrates a general workflow for the safe handling of 3-Bromo-1-
(trimethylsilyl)-1-propyne in a laboratory setting.

Preparation
- Review SDS

- Don PPE
- Prepare Fume Hood

Handling & Dispensing
- Inert atmosphere if necessary

- Use clean, dry glassware
- Transfer via syringe/cannula

Proceed with caution

Reaction
- Monitor temperature

- Maintain inert atmosphere
- Ensure proper ventilation

Work-up & Quenching
- Cool reaction mixture

- Slowly add quenching agent
- Use appropriate quenching agent

Waste Disposal
- Segregate waste

- Label waste container clearly
- Follow institutional guidelines

Cleanup
- Decontaminate glassware

- Clean work area
- Remove PPE correctly

Click to download full resolution via product page

Caption: General workflow for safely handling 3-Bromo-1-(trimethylsilyl)-1-propyne.

First Aid Measures
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In case of exposure, immediate action is necessary. The following table summarizes the

recommended first aid measures.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Get medical attention if

symptoms persist.[1]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes. Get

medical attention if irritation develops or

persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Get medical attention

immediately.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.[1]

Emergency Procedures for Spills and Leaks
In the event of a spill or leak, follow these procedures to minimize exposure and environmental

contamination.

Spill and Leak Response Workflow
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Spill Occurs

Evacuate Immediate Area
& Alert Others

Assess the Spill
- Identify the substance
- Estimate the quantity

Don Appropriate PPE
- Respirator, gloves, goggles, lab coat

Contain the Spill
- Use absorbent material (e.g., sand, vermiculite)

Collect Absorbed Material
- Use non-sparking tools

- Place in a sealed container

Decontaminate the Area
- Wash with appropriate solvent/detergent

Dispose of Waste
- Label as hazardous waste

- Follow institutional procedures
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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